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Compound of Interest

Compound Name: 2-Amino-1-(2-nitrophenyl)ethanol

Cat. No.: B1644463

A Technical Guide to 2-Amino-1-(2-
nitrophenyl)ethanol

This document provides a detailed overview of the chemical properties of 2-Amino-1-(2-
nitrophenyl)ethanol, a compound of interest for researchers and professionals in drug
development and chemical synthesis. Below, we present its core molecular data, a
representative synthetic protocol for a related isomer, and a logical workflow for its analytical
characterization.

Molecular Data

The fundamental properties of 2-Amino-1-(2-nitrophenyl)ethanol are summarized below. The
molecular formula is CBH10N203, and the molecular weight is approximately 182.18 g/mol .[1]
[2][3] These values are consistent across its various isomers.
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Property Value Citations
Molecular Formula C8H10N203 [1112][3]
Molecular Weight 182.18 g/mol [1112][31[4]
Exact Mass 182.06914219 [11[3]
Hydrogen Bond Donors 2 [11[3]
Hydrogen Bond Acceptors 4 [1][3]
Rotatable Bond Count 3 [1]
Topological Polar Surface Area  92.1 A2 [3]
Complexity 173 [3]

Experimental Protocols: Synthesis of a Structural
Isomer

While specific synthesis protocols for 2-Amino-1-(2-nitrophenyl)ethanol are not readily
available in the cited literature, a method for a closely related structural isomer, 2-((2-
Nitrophenyl)amino)ethanol, provides a valuable reference for synthetic chemists. This
procedure illustrates a common pathway for constructing similar molecular scaffolds.

Synthesis of 2-((2-Nitrophenyl)amino)ethanol[4]

Reactants: A solution of 1-chloro-2-nitrobenzene (50.0 g, 0.317 mol) and 2-aminoethanol
(116.3 g, 1.904 mol) is prepared in n-butanol (400 mL).

o Reaction: The mixture is heated under reflux for a period of 6 hours.

o Work-up: Following the reflux, the mixture is concentrated. The residue is then taken up in
water (H20) and extracted with ether.

 Purification: The organic phase from the extraction is washed with brine, dried, and
concentrated again.

e Yield: This process yields 43.1 g (75%) of an orange solid product.
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Characterization Workflow

The structural elucidation and confirmation of 2-Amino-1-(2-nitrophenyl)ethanol would follow
a standard analytical workflow. This process ensures the correct molecular formula, weight,
and constitution are determined.
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Synthesis & Purification

Chemical Synthesis

Purification
(e.g., Crystallization, Chromatography)

Sample

Analytical Characterization

Mass Spectrometry (MS)
- Determine Molecular Weight u
- Confirm Elemental Composition

Proceed if MW matches

NMR Spectroscopy
('1H, '13C)
- Elucidate Structural Connectivity

Proceed if structure is plausible

FTIR Spectroscopy
- Identify Functional Groups
(e.g., -OH, -NH2, -NO2)

Final Confirmation

Structure Confirmed:

2-Amino-1-(2-nitrophenyl)ethanol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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